Cas no 61718-35-2 (Ethanone, 1-(2-butyl-4-nitrophenyl)-)

• Product Name: Ethanone, 1-(2-butyl-4-nitrophenyl)-
• CAS No: 61718-35-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 468574
• PubChem ID: 71392921
• Update Time: 2025-04-19

Ethanone, 1-(2-butyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-butyl-4-nitrophenyl)-
• 1-(2-butyl-4-nitrophenyl)ethanone
• DTXSID40814709
• 1-(2-Butyl-4-nitrophenyl)ethan-1-one
• 61718-35-2

• Inchi： 1S/C12H15NO3/c1-3-4-5-10-8-11(13(15)16)6-7-12(10)9(2)14/h6-8H,3-5H2,1-2H3
• InChI Key： SACBMMPSBQCVAK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21